Cas no 760945-13-9 (Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl-)

Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl- structure
760945-13-9 structure
Product Name:Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl-
CAS No:760945-13-9
MF:C9H13FN2
MW:168.211325407028
CID:549957
PubChem ID:45088972
Update Time:2025-04-19

Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl-
    • Benzenemethanamine, 3-amino-4-fluoro-N,N-dimethyl- (9CI)
    • 5-[(dimethylamino)methyl]-2-fluoroaniline
    • SCHEMBL16370161
    • DTXSID90666371
    • 760945-13-9
    • Inchi: 1S/C9H13FN2/c1-12(2)6-7-3-4-8(10)9(11)5-7/h3-5H,6,11H2,1-2H3
    • InChI Key: QMSAJQRVGFJJFF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1N)CN(C)C

Computed Properties

  • Exact Mass: 168.10639
  • Monoisotopic Mass: 168.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 29.26

Benzenemethanamine,3-amino-4-fluoro-N,N-dimethyl- Related Literature

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